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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-1

Cat. No.: B15572706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro characterization of

Pyruvate Carboxylase-IN-1, a potent inhibitor of Pyruvate Carboxylase (PC). Pyruvate

Carboxylase is a critical enzyme in intermediary metabolism, catalyzing the ATP-dependent

carboxylation of pyruvate to form oxaloacetate.[1][2] This anaplerotic reaction is vital for

replenishing tricarboxylic acid (TCA) cycle intermediates used in various biosynthetic pathways,

including gluconeogenesis and lipogenesis.[1][3] Given the role of PC in various diseases,

including cancer and type 2 diabetes, its inhibitors are valuable tools for research and potential

therapeutic development.[4][5]

Pyruvate Carboxylase-IN-1, a natural analog of erianin, has demonstrated potent inhibition of

PC, contributing to its anticancer effects in human hepatocellular carcinoma.[6] This document

details the quantitative data, experimental protocols for its characterization, and relevant

cellular pathways.

Data Presentation
Quantitative Inhibitory Activity of Pyruvate Carboxylase-
IN-1
The inhibitory potency of Pyruvate Carboxylase-IN-1 has been quantified in different assay

formats, highlighting its effectiveness against its target enzyme.
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Assay Type Target IC50 Value (µM) Source

Cell Lysate-Based PC

Activity Assay
Pyruvate Carboxylase 0.204 [6]

Cell-Based PC Activity

Assay
Pyruvate Carboxylase 0.104 [6]

Signaling and Reaction Pathways
Pyruvate Carboxylase Catalytic Cycle
Pyruvate Carboxylase is a biotin-dependent enzyme that catalyzes the formation of

oxaloacetate from pyruvate in a two-step reaction.[1][7] The enzyme utilizes a covalently

attached biotin cofactor that moves between two distinct active sites: the biotin carboxylase

(BC) domain and the carboxyltransferase (CT) domain.[4][7] In the first step, bicarbonate and

ATP react in the BC domain to carboxylate the biotin cofactor.[7] Subsequently, the

carboxylated biotin moves to the CT domain, where the carboxyl group is transferred to

pyruvate, forming oxaloacetate.[7] Acetyl-CoA acts as a crucial allosteric activator for this

reaction in most species.[2][7]
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Preparation Assay Execution

Data Analysis

Prepare Assay Cocktails
(Control & Experimental)

Prepare Enzyme Extract
(e.g., Cell Lysate) Start

Add 950 µL of each
Cocktail to Cuvettes

Equilibrate at 30°C
for 10 minutes

Blank Spectrophotometer

Add 50 µL of
Enzyme Extract

Mix by Pipetting

Start Kinetic Read
(412 nm for 60s)

End Record Reaction Rate
(ΔAbs/min)

Calculate PC Activity (U/mL)

Determine % Inhibition
for PC-IN-1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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